N-({[2-(4-benzoyl-1-piperazinyl)phenyl]amino}carbonothioyl)-3-chloro-4-methylbenzamide

• IUPAC Name: N-[[2-(4-benzoylpiperazin-1-yl)phenyl]carbamothioyl]-3-chloro-4-methylbenzamide
• InChI: InChI=1S/C26H25ClN4O2S/c1-18-11-12-20(17-21(18)27)24(32)29-26(34)28-22-9-5-6-10-23(22)30-13-15-31(16-14-30)25(33)19-7-3-2-4-8-19/h2-12,17H,13-16H2,1H3,(H2,28,29,32,34)
• InChI Key: AEROPWMATLQUCP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC(=S)NC2=CC=CC=C2N3CCN(CC3)C(=O)C4=CC=CC=C4)Cl
• Molecular Formula: C26H25ClN4O2S
• Molecular Weight: 493.0 g/mol

Description

N-({[2-(4-benzoyl-1-piperazinyl)phenyl]amino}carbonothioyl)-3-chloro-4-methylbenzamide is a useful research compound. Its molecular formula is C26H25ClN4O2S and its molecular weight is 493.0 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 492.1386749 g/mol and the complexity rating of the compound is 724. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Pharmacological Properties

Research into benzamide derivatives, including compounds with structures similar to the queried chemical, has explored their synthesis and potential as pharmacological agents. For example, the synthesis of benzamide derivatives has shown promise in accelerating gastric emptying and increasing the frequency of defecation, suggesting potential as prokinetic agents with applications in gastrointestinal motility disorders (Sonda et al., 2004).

Antimicrobial Activities

Studies on new pyridine derivatives, including those related to benzamide structures, have been conducted to explore their antimicrobial potential. Such compounds have been synthesized and evaluated for their antibacterial and antifungal activities, indicating their potential use in developing new antimicrobial agents (Patel & Agravat, 2007).

Mechanistic Studies and Chemical Transformations

Research into the decomposition of benzoylthioureas into benzamides under specific conditions highlights the chemical transformations these compounds can undergo, which is essential for understanding their potential applications in medicinal chemistry and drug development (Nahakpam et al., 2015).